Cas no 1547201-42-2 (Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate)

• Product Name: Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate
• CAS No: 1547201-42-2
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 4820525
• Update Time: 2025-06-08

Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate

• Inchi： 1S/C10H13NO3S/c1-13-10(12)8-6-15-9(11-8)7-2-4-14-5-3-7/h6-7H,2-5H2,1H3
• InChI Key： TWNMPEVNQTUGPM-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)N=C1C1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• XLogP3: 1.6
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate

Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate (CAS No. 1547201-42-2): A Comprehensive Overview

Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate, identified by its CAS number 1547201-42-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the thiazole class, which is renowned for its broad spectrum of biological activities and therapeutic potential. The structural incorporation of a tetrahydro-2H-pyran-4-yl moiety into the thiazole core imparts unique pharmacokinetic and pharmacodynamic properties, making it a valuable scaffold for developing novel therapeutic agents.

The thiazole ring is a heterocyclic compound characterized by a sulfur atom and a nitrogen atom in its five-membered aromatic ring. This structural feature endows thiazole derivatives with remarkable biological activity, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The presence of the tetrahydro-2H-pyran-4-yl group enhances the lipophilicity of the molecule, facilitating better membrane permeability and cellular uptake. These characteristics make Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new analogs of thiazole derivatives with enhanced biological activity and improved pharmacological profiles. The compound Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate has garnered attention due to its potential in modulating various biological pathways. Studies have shown that this compound exhibits promising activity against several targets, including enzymes and receptors involved in inflammation and cancer progression.

One of the most compelling aspects of Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate is its ability to interact with multiple biological targets. For instance, research has demonstrated its efficacy in inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Additionally, preclinical studies have suggested that this compound may have chemopreventive and chemotherapeutic potential by modulating signaling pathways associated with cell proliferation and apoptosis.

The structural flexibility of the tetrahydro-2H-pyran-4-yl group allows for further derivatization, enabling the synthesis of a library of analogs with tailored biological activities. This versatility makes Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate a valuable starting point for structure-based drug design. Researchers are exploring various modifications to optimize its potency, selectivity, and pharmacokinetic properties. These efforts are crucial in developing next-generation therapeutics that address unmet medical needs.

Recent advancements in computational chemistry and molecular modeling have accelerated the discovery process for novel drug candidates like Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate. High-throughput virtual screening (HTVS) and molecular dynamics simulations have been employed to identify potential binding interactions between this compound and its target proteins. These computational approaches have significantly reduced the time and cost associated with traditional hit identification methods, thereby expediting drug development pipelines.

The synthesis of Methyl 2-(tetrahydro-2H-pyran-4-yl)thiazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tetrahydro-2H-pyran-4-ylium group necessitates specialized synthetic techniques to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical and clinical studies.

In conclusion, Methyl 2-(tetrahydro-2H-pyran-ylium)thiazole carboxylate represents a promising therapeutic agent with significant potential in addressing various diseases. Its unique structural features, combined with its demonstrated biological activity, make it a cornerstone in current drug discovery efforts. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of innovative treatments for human health.